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Compound of Interest

Compound Name: 2-Butyl-1-octanol

Cat. No.: B151752 Get Quote

Essential Safety and Handling Guide for 2-Butyl-
1-octanol
This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of 2-Butyl-1-octanol in a laboratory setting. The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Butyl-1-octanol is a combustible liquid that can cause skin and eye irritation.[1] It is also

very toxic to aquatic life with long-lasting effects.[1][2] Adherence to proper PPE protocols is

mandatory to minimize exposure risk.
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PPE Type Specification Rationale

Hand Protection
Nitrile rubber gloves (minimum

0.11 mm thickness).[2]

To prevent skin contact.

Gloves must be inspected

before use and disposed of

properly after handling.[2]

Eye Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.[2][3] A face shield (8-

inch minimum) may be

necessary for splash hazards.

To protect eyes from splashes

and vapors.

Skin and Body Protection Protective clothing. To prevent skin exposure.[3]

Respiratory Protection

Use in a well-ventilated area.

[2][3][4] If ventilation is

inadequate or exposure limits

are exceeded, a NIOSH/MSHA

approved respirator should be

worn.[3][5]

To avoid inhalation of vapors

or mist.[2][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Butyl-1-octanol is provided below

for easy reference.
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Property Value

CAS Number 3913-02-8[2][6]

Molecular Formula C12H26O[2]

Molecular Weight 186.33 g/mol [2][6]

Appearance Clear, colorless to light yellow liquid

Boiling Point 145-149 °C[6]

Density 0.833 g/mL at 25 °C[6]

Flash Point 122 °C (251.6 °F)[6]

Solubility
Insoluble in water; miscible with most organic

solvents.

Operational Plan for Handling and Storage
A systematic approach to handling and storing 2-Butyl-1-octanol is crucial for maintaining a

safe laboratory environment.

Step-by-Step Handling and Storage Protocol:

Receiving: Upon receipt, inspect the container for any damage or leaks.

Storage:

Store in a cool, dry, and well-ventilated place.[2][3]

Keep containers tightly closed.[2][3][5]

Opened containers must be carefully resealed and kept upright to prevent leakage.[2]

Store away from strong oxidizing agents.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[2][3]
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Avoid inhalation of vapor or mist.

Use personal protective equipment as specified in the table above.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2]

Spill Management:

In case of a spill, evacuate personnel to a safe area.[2][4]

Use personal protective equipment during cleanup.[2][4]

Prevent further leakage or spillage if it is safe to do so.[2][4]

Do not let the product enter drains.[2][4]

Soak up the spill with an inert absorbent material (e.g., sand, vermiculite) and dispose of it

as hazardous waste.[2][4]

Keep the absorbed material in suitable, closed containers for disposal.[2][4]

Receiving Storage

Handling

Disposal

Receive Chemical Inspect Container Store in Cool, Dry, 
Well-Ventilated Area

Wear Appropriate PPE Use in Well-Ventilated Area Wash Hands After Use

Collect Waste in 
Designated Container

Return to Storage

Dispose via Licensed 
Professional Service

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 2-Butyl-1-octanol.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. Always consult a

physician and show them the safety data sheet.[2][4]

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[3][4]

Skin Contact

Take off contaminated clothing and shoes

immediately. Wash off with soap and plenty of

water. Consult a physician.[2][3][4]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician. Continue

rinsing eyes during transport to the hospital.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2][3][4]

Disposal Plan
Proper disposal of 2-Butyl-1-octanol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect surplus and non-recyclable solutions in a designated, labeled, and closed

container.

Professional Disposal:
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Offer the waste to a licensed disposal company.[2]

Contact a licensed professional waste disposal service to dispose of this material.

Container Disposal:

Dispose of contaminated packaging as unused product.[2] Do not reuse empty containers.

[3]

Environmental Precautions:

Discharge into the environment must be avoided.[2][4]

It is imperative to follow all applicable regional, national, and local laws and regulations for

waste disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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